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Compound of Interest

Compound Name: 2,3-Dichloro-5-iodopyridine
CAS No.: 97966-01-3
Cat. No.: B1321507
Get Quote
\, J/

CAS: 97966-01-3 | Formula: CsHzClzIN | Mol.[1][2] Weight: 273.89 g/mol [3]

Executive Summary

2,3-Dichloro-5-iodopyridine is a critical halogenated heterocyclic building block, primarily utilized in the synthesis of
agrochemicals (e.g., propionic acid herbicides) and pharmaceutical intermediates via Suzuki-Miyaura and Heck cross-
coupling reactions.

Unlike its common analog 2-chloro-5-iodopyridine (MP: 95-98°C), 2,3-dichloro-5-iodopyridine is a low-melting solid with a
sharp melting point range of 56.5°C — 57.5°C. Accurate melting point determination is the primary rapid-assay metric for
establishing regioisomeric purity, as contamination with starting materials (e.qg., 2,3-dichloropyridine) or isomers significantly
depresses this value.

Key Physical Properties

Property Value / Description Source

Melting Point 56.5-57.5°C US Patent 4,517,368 [1]
Appearance White to off-white crystalline solid [1]

Boiling Point ~276 °C (Predicted @ 760 mmHQ) ChemicalBook [2]
Density 2.1+0.1g/cm3 Predicted

Solubility stzltt::le n DCM, EtOAe, THF: Insoluble in Experimental observation

Synthesis & Production Logic
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To understand the impurity profile affecting the melting point, one must understand the synthesis. Two primary routes exist:
Lithiation (cryogenic) and Diazotization (Sandmeyer-type). The Diazotization route is preferred for laboratory-scale batches
due to operational simplicity, though it carries specific safety risks regarding diazonium intermediates.

Workflow Visualization

The following diagram outlines the critical pathways and decision nodes for synthesis and purification.

2,3-Dichloro-5-iodopyridine
(MP: 56.5-57.5°C)

Click to download full resolution via product page

Figure 1: Synthetic workflow for the Sandmeyer conversion of 5-amino-2,3-dichloropyridine to the target iodide.

Detailed Protocol: Diazotization Route

Context: This method avoids the use of pyrophoric n-butyllithium required in the alternative lithiation route.

Pre-Reaction Setup: Ensure all glassware is bone-dry. Purge the reaction vessel with Nitrogen (
).
« Diazotization: Dissolve 5-amino-2,3-dichloropyridine (1.0 eq) in Dimethoxyethane (DME) or Acetonitrile. Cool to 0°C.

+ Reagent Addition: Add tert-butyl nitrite (1.5 eq) dropwise. Critical: Maintain temperature <5°C to prevent decomposition of
the diazonium species.

 lodination: Add lodine (

) (1.0 eq) and Potassium lodide (KI) (1.5 eq) slowly.

o Workup: The reaction mixture will turn dark purple/brown. Quench with saturated sodium thiosulfate (

) to reduce excess iodine (color change from purple to yellow/clear). Extract with Ethyl Acetate.[4]

« Purification: The crude solid is often colored due to trace iodine. Recrystallization from Hexane/Ethanol or a short silica
plug (eluting with Hexane/EtOAC) is required to achieve the white solid necessary for accurate MP determination.

Characterization & Quality Control
Melting Point Determination Protocol

The melting point is the most sensitive indicator of isomeric purity for this compound.

Equipment: Capillary Melting Point Apparatus (e.g., Buchi or Mettler Toledo). Standard: USP <741>/ ASTM E324.
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+ Sample Prep: Dry the sample in a vacuum desiccator for >2 hours to remove trace solvent (solvent inclusion significantly
depresses MP). Grind to a fine powder.

+ Loading: Fill the capillary to a height of 2-3 mm. Compact the sample by tapping.
e Ramp Rate:
o Fast Ramp: 10°C/min up to 45°C.
o Critical Ramp: 1.0°C/min from 45°C to 60°C.
e Observation:
o Onset: First visible liquid droplet (Target: 56.5°C).
o Clear Point: Complete liquefaction (Target: 57.5°C).
o Failure Mode Analysis:
o MP < 54°C: Indicates solvent retention or presence of 2,3-dichloropyridine (starting material).[5]

o Broad Range (>2°C): Indicates presence of regioisomers (e.g., 2,3-dichloro-4-iodopyridine).

Spectroscopic Validation (NMR)

While MP is a quick check, 1H-NMR is definitive.
¢ Solvent:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
« Signals: The molecule has only two aromatic protons.
o H6 (Position 6): Doublet, deshielded by Nitrogen (~8.3 — 8.5 ppm).
o H4 (Position 4): Doublet, shielded relative to H6 (~8.0 — 8.2 ppm).
o Coupling: Small meta-coupling (
Hz).

o Purity Check: Look for broad singlets at ~4-5 ppm (unreacted amine) or multiplets in the 7.0-7.5 ppm range (non-iodinated
starting material).

Safety & Handling (SDS Summary)

Signal Word:WARNING
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Hazard Class H-Code Precaution
. Do not eat/drink in lab. Wash hands post-
Acute Toxicity (Oral) H302 )
handling.
L Wear nitrile gloves (minimum 0.11mm
Skin Irritation H315 )
thickness).
Eye Irritation H319 Wear safety goggles. Use a fume hood.
May cause respiratory irritation. Avoid
STOT - SE H335

dust generation.

Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Protect from light. lodine-carbon bonds can be
photosensitive, leading to discoloration (liberation of

) over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied,
regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced b

chemicals, empowering scientists and researchers to drive progress in Ontario, CA 91761, United States

science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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